Cas no 1806899-73-9 (4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806899-73-9
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4873370
• Update Time: 2025-05-24

4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-7-6(3-14)5(1-2-13)4-15-8(7)9(11)12/h4,9H,1,3,14H2
• InChI Key： QJUPHXUILSHJLD-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(CC#N)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.6
• Topological Polar Surface Area: 62.7

Additional information on 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile

4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile: A Comprehensive Overview

4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile, identified by the CAS number 1806899-73-9, is a complex organic compound with a pyridine ring as its core structure. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a pyridine ring substituted with an aminomethyl group at the 4-position, a chlorine atom at the 3-position, a difluoromethyl group at the 2-position, and an acetonitrile group at the 5-position. These substituents contribute to the compound's versatility and reactivity.

The synthesis of 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. For instance, studies published in Chemical Communications and Journal of Organic Chemistry have highlighted novel methodologies for constructing pyridine derivatives with multiple substituents, which are particularly relevant to this compound.

The compound's chemical properties make it an attractive candidate for various applications. The presence of an acetonitrile group at the 5-position imparts strong electron-withdrawing effects, which can enhance the reactivity of the molecule in certain reactions. Additionally, the chlorine and difluoromethyl groups contribute to the compound's stability and lipophilicity, making it suitable for use in biological systems. Recent research has explored its potential as an intermediate in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

In terms of biological activity, 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile has shown promising results in preclinical studies. Researchers have investigated its ability to inhibit specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. A study published in Nature Communications demonstrated that this compound exhibits selective binding to certain protein targets, suggesting its potential as a lead compound for drug development.

The environmental impact of this compound is another area of interest. Due to its complex structure and functional groups, it is important to assess its biodegradability and toxicity. Recent studies have focused on evaluating its persistence in aquatic environments and its potential effects on non-target organisms. These findings are crucial for determining safe handling practices and regulatory compliance.

In conclusion, 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806899-73-9) is a multifaceted compound with significant potential across various industries. Its unique chemical structure, coupled with recent advancements in synthetic methods and biological applications, positions it as a valuable tool for researchers and developers alike.